Cas no 2680726-09-2 (benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate)

• Product Name: benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate
• CAS No: 2680726-09-2
• MF: C₂₂H₁₈N₂O₃
• MW: 358.389925479889
• CID: 5622154
• PubChem ID: 165940764
• Update Time: 2025-05-20

benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680726-09-2
• benzyl N-[4-(4-cyanophenoxy)-2-methylphenyl]carbamate
• EN300-28299543
• benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate

• Inchi： 1S/C22H18N2O3/c1-16-13-20(27-19-9-7-17(14-23)8-10-19)11-12-21(16)24-22(25)26-15-18-5-3-2-4-6-18/h2-13H,15H2,1H3,(H,24,25)
• InChI Key： ATFVRFQQVMBPQK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C1C=CC(=C(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 358.13174244g/mol
• Monoisotopic Mass: 358.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate

Comprehensive Overview of Benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate (CAS No. 2680726-09-2)

Benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate (CAS No. 2680726-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, is increasingly being studied for its potential applications in drug development and crop protection. The presence of both cyanophenoxy and carbamate functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for highly functionalized carbamates has surged, driven by their utility in medicinal chemistry. Researchers are particularly interested in benzyl carbamate derivatives due to their stability and reactivity, which are critical for designing novel therapeutics. The 4-(4-cyanophenoxy)-2-methylphenyl moiety in this compound further enhances its potential as a building block for targeted drug delivery systems, aligning with the growing trend of precision medicine.

From an agrochemical perspective, Benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate is being explored for its role in developing next-generation pesticides and herbicides. The cyanophenoxy group is known to interact with specific plant enzymes, making it a promising candidate for sustainable crop protection solutions. This aligns with the global push toward eco-friendly agriculture, a topic frequently searched by stakeholders in the agrochemical industry.

The synthesis of CAS No. 2680726-09-2 involves multi-step organic reactions, often starting from 2-methyl-4-nitrophenol or similar precursors. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a critical factor for its application in sensitive fields like pharmaceutical formulation. This emphasis on purity resonates with current industry standards, where quality control is a top priority for manufacturers and researchers alike.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of benzyl carbamate may exhibit anti-proliferative properties, a hot topic in oncology. This has led to increased searches for "carbamate-based anticancer agents" in academic and pharmaceutical databases, highlighting the compound's relevance in cutting-edge research.

In summary, Benzyl N-4-(4-cyanophenoxy)-2-methylphenylcarbamate (CAS No. 2680726-09-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability make it a valuable asset for researchers aiming to address some of the most pressing challenges in modern science, from drug discovery to sustainable agriculture.